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The study of human pheromones has been a topic of considerable scientific debate.
Estratetraenol, a steroid found in female urine, has been a focal point of this research,
proposed as a putative pheromone that influences human physiology and psychology.[1]
However, the initial findings have been met with skepticism, and the broader field is often
highlighted as an example of the challenges in scientific reproducibility.[2][3] This guide
provides a comparative analysis of the key claims surrounding estratetraenol and the status of
their independent replication.

Core Controversy and Lack of Robust Replication

A significant portion of the scientific literature expresses strong skepticism regarding the
classification of estratetraenol as a human pheromone.[2][4] Critics point to a lack of robust,
bioassay-led evidence and argue that many positive results may be false positives arising from
small sample sizes, publication bias, and a general lack of independent replication.[2][4] The
original claims linking estratetraenol's effects to the vomeronasal organ (VNO) have also been
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challenged, as the human VNO is now widely considered to be vestigial and non-functional.[3]

[5]L6]

One comprehensive double-blind study specifically failed to replicate the finding that
estratetraenol influences perceptions of gender, attractiveness, or unfaithfulness.[7][8] This
highlights a broader "reproducibility crisis" within this area of research, where initial, often
highly cited, findings are not substantiated by subsequent independent studies.[3]

Comparison of Key Findings and Replication Status

The following tables summarize the primary claims made about estratetraenol's effects and
compare them with available replication data.

Table 1: Effects on Mood and Arousal
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Claim

Original Study
Finding

Independent L
L L Replication Status
Replication Finding

Sex-Specific Mood

Modulation

Estratetraenol
exposure was
reported to increase
positive mood in
women and decrease
positive mood in men.
[91[10]

Other researchers
have failed to ]

Not Replicated
reproduce these mood

effects.[10]

Physiological Arousal

Initial studies
indicated that
estratetraenol
increased
physiological arousal
in women (lower skin
temperature, higher
skin conductance) but

not in men.[9]

Later studies have not
consistently
reproduced these Not Replicated
specific physiological

changes.

Autonomic Arousal in

Men

Estratetraenol was
found to affect
autonomic arousal in

men.[1]

The body of evidence
for consistent, )

) ] Not Replicated
replicable autonomic

effects remains weak.

Table 2: Effects on Social Cognition and Perception
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Claim

Original Study
Finding

Independent L
L L Replication Status
Replication Finding

Gender Perception

Bias

Exposure to
estratetraenol biased
heterosexual males
toward perceiving
ambiguous point-light
walkers as more
feminine.[1][11]

A 2017 double-blind
study found that
estratetraenol had no
influence on the Failed to Replicate
perception of gender

from facial morphs.[7]

[8]

Attractiveness &

Unfaithfulness Ratings

Not a primary initial
claim, but tested in
replication attempts as
a logical extension of

pheromone theory.

The 2017 double-blind
study found no effect
of estratetraenol on
ratings of
) No Effect Found
attractiveness or
unfaithfulness of

opposite-sex faces.[7]

[8]

Sexual Cognition in

Men

A 2019 study reported
that estratetraenol
improved men's social
cognition, particularly
in evaluating romantic
relationships.[12]

To date, no
independent studies
have published a Unreplicated
direct replication of

this specific finding.

Preference for Sexual

Rewards

A 2022 study
suggested
estratetraenol
increased
heterosexual men's
preference for larger,
delayed sexual
rewards without
affecting impulsivity.
[12][13]

To date, no
independent studies
have published a Unreplicated
direct replication of

this specific finding.
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Methodologies of Key Experiments
Original Study: Gender Perception (Point-Light Walkers)

o Objective: To determine if estratetraenol biases gender perception of an ambiguous
stimulus.

e Protocol:

o

Heterosexual male participants were exposed to either estratetraenol or a control solution
(clove oil carrier) applied to the upper lip.

o Participants were shown point-light walkers (PLWSs), which are animated displays of dots
representing the joints of a moving human figure. The PLWs were morphed to represent a
spectrum from masculine to feminine gait.

o For each PLW, participants were forced to choose whether the walker was "male" or
"female”.

o The number of "male"” vs. "female" responses was recorded and compared between the
estratetraenol and control conditions.

» Original Result: The study reported that exposure to estratetraenol significantly decreased
the frequency of "male"” responses, suggesting a bias towards perceiving the ambiguous
figures as female.[1]

Replication Study: Gender Perception (Facial Morphs)

o Objective: To replicate the finding that estratetraenol can signal gender and influence mate
perception.

e Protocol:

o A double-blind, within-subjects design was used with 94 heterosexual Caucasian
participants.

o On two consecutive days, participants were exposed to either estratetraenol or a control
scent.
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o Task 1 (Gender Perception): Participants viewed five gender-neutral facial morphs and
were asked to indicate the gender of each face.

o Task 2 (Mate Perception): Participants rated photographs of opposite-sex faces for
attractiveness and perceived unfaithfulness.

o Replication Result: The study found no statistically significant effect of estratetraenol on
gender perception of the faces, attractiveness ratings, or judgments of unfaithfulness.[7][8]

Visualizing Workflows and Proposed Pathways

The following diagrams illustrate the general workflow of a typical estratetraenol experiment
and the originally proposed, though now highly debated, signaling pathway.
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Caption: General experimental workflow for testing estratetraenol effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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